![molecular formula C17H21NO2S B2731328 N-(3-hydroxy-3-(thiophen-3-yl)propyl)-2-phenylbutanamide CAS No. 2034256-94-3](/img/structure/B2731328.png)
N-(3-hydroxy-3-(thiophen-3-yl)propyl)-2-phenylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-hydroxy-3-(thiophen-3-yl)propyl)-2-phenylbutanamide, also known as THPVP, is a synthetic cathinone that belongs to the class of pyrrolidinophenones. It has gained popularity in the illicit drug market due to its psychoactive effects, which are similar to those of other cathinones such as MDPV and alpha-PVP. The synthesis, mechanism of action, biochemical and physiological effects, and future directions of THPVP are discussed in
Scientific Research Applications
Synthesis and Chemical Properties
Research on similar compounds has led to the development of novel synthetic routes and the exploration of their chemical properties. For example, studies have focused on the synthesis of new azetidinones and their potential as carbapenem precursors, highlighting the versatility of thiophene derivatives in drug design and synthesis (Selezneva et al., 2018)(Selezneva et al., 2018). Additionally, the synthesis of hydroxy pyrazolines from thiophene derivatives has been reported, showcasing the potential for creating compounds with varied biological activities (Parveen et al., 2008)(Parveen et al., 2008).
Biological Activities and Therapeutic Potential
Several studies have explored the biological activities of thiophene derivatives and related compounds, revealing potential therapeutic applications. For instance, derivatives have shown promising antiproliferative properties against various cancer cell lines, suggesting their potential in cancer therapy (Marcos et al., 2018)(Marcos et al., 2018). Furthermore, the synthesis and evaluation of N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of human histone deacetylase highlight the role of thiophene derivatives in modulating epigenetic pathways, offering insights into new treatments for cancer and other diseases (Röver et al., 1997)(Röver et al., 1997).
properties
IUPAC Name |
N-(3-hydroxy-3-thiophen-3-ylpropyl)-2-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2S/c1-2-15(13-6-4-3-5-7-13)17(20)18-10-8-16(19)14-9-11-21-12-14/h3-7,9,11-12,15-16,19H,2,8,10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHJOBUPLNDBMBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NCCC(C2=CSC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.